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Compound of Interest

Compound Name:
Methyl 1-hydroxy-4-

oxocyclohexaneacetate

Cat. No.: B156757 Get Quote

Essential Safety and Handling Guide for Methyl
1-hydroxy-4-oxocyclohexaneacetate
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate safety, operational, and disposal guidance for handling

Methyl 1-hydroxy-4-oxocyclohexaneacetate (CAS No. 81053-14-7). While a specific Safety

Data Sheet (SDS) for this compound is not readily available, this guide is based on data from

structurally similar compounds to provide the best available safety information. A

comprehensive, compound-specific risk assessment is strongly advised before commencing

any work.

Hazard Summary
The primary hazards associated with compounds structurally similar to Methyl 1-hydroxy-4-
oxocyclohexaneacetate are skin and eye irritation. Ingestion may also be harmful. The

following table summarizes the GHS hazard classifications for a related compound, Methyl 2-

(4-hydroxycyclohexyl)acetate, to provide an indication of potential hazards.
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Hazard Class GHS Category Signal Word Hazard Statement

Acute Toxicity, Oral Category 4 Warning
H302: Harmful if

swallowed

Skin

Corrosion/Irritation
Category 2 Warning

H315: Causes skin

irritation[1][2]

Serious Eye

Damage/Eye Irritation
Category 2A Warning

H319: Causes serious

eye irritation[1][2]

Specific target organ

toxicity, single

exposure; Respiratory

tract irritation

Category 3 Warning
H335: May cause

respiratory irritation[1]

Personal Protective Equipment (PPE) Protocol
Consistent and proper use of Personal Protective Equipment (PPE) is the most critical line of

defense against potential exposure. The following workflow outlines the selection and use of

PPE when handling Methyl 1-hydroxy-4-oxocyclohexaneacetate.
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Preparation Phase

Active Handling Phase

Post-Handling & Disposal

Assess Hazards:
- Review available safety data
- Note skin/eye irritant potential

Select Primary PPE:
- Safety Goggles (EN166)

- Nitrile Gloves (check compatibility)
- Lab Coat

Based on Assessment

Work in a Ventilated Area:
- Chemical Fume Hood

Proceed to Handling

Dispensing/Weighing:
- Use spatula/scoop

- Avoid generating dust/aerosols

For Solids

During Reaction/Use:
- Maintain containment

- Monitor for spills

Decontamination:
- Clean work surfaces

- Wash hands thoroughly

End of Procedure

Waste Disposal:
- Collect in a labeled, sealed container

- Follow institutional chemical waste procedures

Doffing PPE:
- Remove gloves first (inside-out)

- Remove lab coat
- Remove goggles last

Click to download full resolution via product page
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Figure 1: Personal Protective Equipment (PPE) workflow for handling Methyl 1-hydroxy-4-
oxocyclohexaneacetate.

Operational Plan: Step-by-Step Handling
Procedures

Preparation:

Ensure a chemical fume hood is operational and available.

Verify that an eyewash station and safety shower are accessible and unobstructed.

Assemble all necessary equipment and reagents before handling the compound.

Don the appropriate PPE as outlined in the diagram above: chemical safety goggles, nitrile

gloves, and a lab coat.

Handling:

Conduct all manipulations of the compound within the chemical fume hood to minimize

inhalation exposure.

When transferring the substance, use appropriate tools (e.g., spatula, scoop) to avoid

direct contact.

Avoid creating dust or aerosols. If the substance is a powder, handle it gently.

Keep containers of the chemical closed when not in use.

In Case of a Spill:

For a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand).

Collect the absorbed material into a sealed, labeled container for disposal.

For a large spill, evacuate the area and follow your institution's emergency procedures.

Disposal Plan
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Chemical Waste: All waste containing Methyl 1-hydroxy-4-oxocyclohexaneacetate should

be considered chemical waste.

Containers: Collect all contaminated materials (e.g., gloves, absorbent pads, empty

containers) in a designated, sealed, and clearly labeled waste container.

Regulations: Dispose of the chemical waste in accordance with all local, state, and federal

regulations. Consult your institution's environmental health and safety (EHS) department for

specific guidance. Do not dispose of this chemical down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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